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Compound of Interest

Compound Name: DIMBOA glucoside

Cat. No.: B1205335 Get Quote

This document provides essential safety, logistical, and procedural information for the proper

handling and disposal of DIMBOA glucoside (2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one

glucoside). The following guidelines are designed for researchers, scientists, and drug

development professionals to ensure personal safety and compliance with environmental

regulations.

While a specific Safety Data Sheet (SDS) for DIMBOA glucoside is not readily available, data

from the related compound DIMBOA and structurally similar benzoxazinoids provide a strong

basis for these recommendations.[1]

Chemical and Safety Data
For safe handling and disposal, it is crucial to be aware of the chemical properties and known

hazards of related compounds. The following table summarizes key data for DIMBOA, the

aglycone of DIMBOA glucoside.
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Property Data

Chemical Name
2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-

3(4H)-one

Synonyms DIMBOA

CAS Number 15893-52-4

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol [2][3]

Hazard Classification
Skin Irritation (Category 2), Serious Eye

Irritation (Category 2A/2B)[2]

Solubility Soluble in Methanol[4]

Operational Disposal Plan
This section outlines the step-by-step procedures for the safe disposal of DIMBOA glucoside
and associated waste materials. Adherence to these protocols is critical for preventing

environmental contamination and ensuring regulatory compliance.[1]

Step 1: Personal Protective Equipment (PPE)
Before handling DIMBOA glucoside for any purpose, including disposal, all personnel must

wear the appropriate PPE.[5]

Eye Protection: Wear safety goggles with side shields to protect from potential splashes or

airborne particles.[1][5]

Hand Protection: Use chemical-resistant gloves, such as nitrile. Employ proper glove

removal techniques to avoid skin contact.[2][5]

Body Protection: A standard laboratory coat should be worn to protect against spills.[1][5]

Respiratory Protection: In cases of inadequate ventilation or when handling the solid powder

form where dust may be generated, a suitable respirator is recommended.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N7432/DIMBOA-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/smb01337
https://file.medchemexpress.com/batch_PDF/HY-N7432/DIMBOA-SDS-MedChemExpress.pdf
https://www.caymanchem.com/product/39647/dimboa
https://www.benchchem.com/product/b1205335?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_HMBOA_D_glucoside.pdf
https://www.benchchem.com/product/b1205335?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_HMBOA_D_glucoside_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_HMBOA_D_glucoside.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_HMBOA_D_glucoside_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://file.medchemexpress.com/batch_PDF/HY-N7432/DIMBOA-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_HMBOA_D_glucoside_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_HMBOA_D_glucoside.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_HMBOA_D_glucoside_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_HMBOA_D_glucoside.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_HMBOA_D_glucoside_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Waste Segregation and Collection
Proper segregation of chemical waste at the source is a critical step in the disposal process.

Solid Waste:

Place all solid DIMBOA glucoside waste, including contaminated consumables like weigh

boats, filter paper, and kimwipes, into a designated, clearly labeled, and sealable waste

container.[5]

The container must be chemically compatible and sealed to prevent any leaks or spills.[5]

Aqueous Solutions (Liquid Waste):

Collect all aqueous solutions containing DIMBOA glucoside in a separate, clearly labeled

waste container designated for liquid chemical waste.[5]

Do not pour solutions down the drain.[1]

Contaminated Labware:

Dispose of items such as pipette tips, centrifuge tubes, and glassware that have come into

direct contact with the compound as chemical waste.[1]

These items should be placed in a clearly labeled, sealed container, often a specific

sharps or glass waste container that is also designated for chemical contamination.[1]

Step 3: Spill Management
In the event of a spill, follow these procedures immediately:

Ensure Ventilation: Make sure the area is well-ventilated.[5]

Wear PPE: Don the appropriate personal protective equipment before attempting to clean

the spill.[5]

Contain the Spill:
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For Solid Spills: Carefully sweep or wipe up the material, avoiding dust generation, and

place it into a designated hazardous waste container.[5]

For Liquid Spills: Absorb the spill with an inert, non-reactive material such as vermiculite,

sand, or earth.[1][5] Place the absorbent material into a sealed container for disposal.[5]

Clean the Area: Decontaminate the spill surface with a suitable solvent (e.g., soap and

water), and collect all cleaning materials for disposal as chemical waste.[5]

Report the Incident: Report the spill to your laboratory supervisor and the institutional

Environmental Health and Safety (EHS) office, following your organization's established

policy.[5]

Step 4: Labeling, Storage, and Final Disposal
Labeling: Ensure all waste containers are accurately and clearly labeled with their full

contents, including the name "DIMBOA Glucoside Waste" and any associated solvents or

materials.[5]

Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials while awaiting pickup.[5]

Disposal: The final disposal of DIMBOA glucoside waste must be conducted by a licensed

waste disposal service. For large quantities, incineration is often the preferred method.[1]

Important Note: Always consult your institution's Environmental Health and Safety (EHS) office

for specific guidance.[1] Disposal regulations can vary based on location and institution. For

very small quantities, disposal as non-hazardous solid waste may be an option, but this is

strictly contingent on local and institutional regulations and requires prior approval from your

EHS office.[1][5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DIMBOA
glucoside.
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Caption: Workflow for the safe disposal of DIMBOA glucoside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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